Cas no 141045-47-8 (Benzeneacetic acid, -alpha--ethyl--alpha-,4-dimethyl-, (S)- (9CI))

Benzeneacetic acid, -alpha--ethyl--alpha-,4-dimethyl-, (S)- (9CI) structure
141045-47-8 structure
Product Name:Benzeneacetic acid, -alpha--ethyl--alpha-,4-dimethyl-, (S)- (9CI)
CAS No:141045-47-8
MF:C12H16O2
MW:192.254243850708
CID:903290
Update Time:2023-11-19

Benzeneacetic acid, -alpha--ethyl--alpha-,4-dimethyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid, -alpha--ethyl--alpha-,4-dimethyl-, (S)- (9CI)
    • 2-methyl-2-p-tolyl-butyric acid
    • CID 83830137
    • Benzeneacetic acid, α-ethyl-α,4-dimethyl-, (S)- (9CI)
    • Inchi: 1S/C12H16O2/c1-4-12(3,11(13)14)10-7-5-9(2)6-8-10/h5-8H,4H2,1-3H3,(H,13,14)
    • InChI Key: OBELJYZTDKTPTP-UHFFFAOYSA-N
    • SMILES: OC(C(C)(C1C=CC(C)=CC=1)CC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 204
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • Density: 1.047±0.06 g/cm3(Predicted)
  • Boiling Point: 306.4±11.0 °C(Predicted)
  • pka: 4.49±0.10(Predicted)
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